Cas no 3369-35-5 (phenyl N-(4-chlorophenyl)formimidate)

• Product Name: phenyl N-(4-chlorophenyl)formimidate
• CAS No: 3369-35-5
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD00029740
• CID: 1459553
• PubChem ID: 868344
• Update Time: 2025-06-08

phenyl N-(4-chlorophenyl)formimidate Chemical and Physical Properties

Names and Identifiers

• phenyl N-(4-chlorophenyl)formimidate
• LogP
• phenyl N-(4-chlorophenyl)methanimidate
• SCHEMBL11450591
• QNBYXBOWHMRRAX-UHFFFAOYSA-N
• 4-[(4-chlorophenylimino)methyl]phenol
• JS-3005
• 4-(((4-Chlorophenyl)imino)methyl)phenol
• 4-[(1E)-[(4-chlorophenyl)imino]methyl]phenol
• [(4-Chlorophenyl)iminomethyl]phenol
• 4-[N-(4-chlorophenyl)formimidoyl]phenol
• ALPHA-(4-CHLOROPHENYLIMINO)-P-CRESOL
• 4-{[(4-chlorophenyl)imino]methyl}phenol
• MFCD00029740
• AKOS003671879
• AKOS030241305
• 3369-35-5
• 4-[(4-chlorophenyl)iminomethyl]phenol

• MDL： MFCD00029740
• Inchi： 1S/C13H10ClNO/c14-11-3-5-12(6-4-11)15-9-10-1-7-13(16)8-2-10/h1-9,16H/b15-9+
• InChI Key： QNBYXBOWHMRRAX-OQLLNIDSSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 231.0452
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 21.59